Cas no 57928-04-8 (Isoquinoline,2-ethyl-1,2,3,4-tetrahydro-)

• Product Name: Isoquinoline,2-ethyl-1,2,3,4-tetrahydro-
• CAS No: 57928-04-8
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 384865
• PubChem ID: 49719
• Update Time: 2025-04-19

Isoquinoline,2-ethyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,2-ethyl-1,2,3,4-tetrahydro-
• 2-ethyl-3,4-dihydro-1H-isoquinoline
• 2-Aethyl-1,2,3,4-tetrahydro-isochinolin
• 2-ethyl-1,2,3,4-tetrahydro-isoquinoline
• 2-Ethyl-1,2,3,4-tetrahydroisoquinoline
• AC1L2M8H
• HMS2751D23
• N-ethyl-1,2,3,4-tetrahydroisoquinoline
• N-ethyl-tetrahydroisoquinoline
• NIOSH
• NSC28837
• NX5072950
• SureCN153999
• CHEMBL1348665
• NX50729500
• MLS000737591
• NSC-28837
• NCGC00246925-01
• SMR000393763
• SCHEMBL153999
• DTXSID60275550
• 57928-04-8
• Isoquinoline, 1,2,3,4-tetrahydro-2-ethyl-
• 1,2,3,4-Tetrahydro-2-ethylisoquinoline
• AKOS015872562
• NIOSH/NX5072950

• Inchi： 1S/C11H15N/c1-2-12-8-7-10-5-3-4-6-11(10)9-12/h3-6H,2,7-9H2,1H3
• InChI Key： VFCWGXGWQPTGNQ-UHFFFAOYSA-N
• SMILES： N1(CC)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 161.12055
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines